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Compound of Interest

Compound Name:
Ingol 7,8,12-triacetate 3-

phenylacetate

Cat. No.: B12382537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Ingol
7,8,12-triacetate 3-phenylacetate (CAS: 944799-46-6). The information is compiled to ensure

the integrity of the compound and the safety of laboratory personnel.

Compound Information
Ingol 7,8,12-triacetate 3-phenylacetate is a diterpenoid isolated from plants of the Euphorbia

genus. It is a white to off-white powder.

Chemical Properties:

Property Value

Molecular Formula C34H42O10

Molecular Weight 610.69 g/mol [1]

Appearance Powder

| CAS Number | 944799-46-6[1] |
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Proper storage is critical to maintain the stability and activity of Ingol 7,8,12-triacetate 3-
phenylacetate.

Parameter Recommended Condition Notes

Temperature -20°C for long-term storage.

May be stored at room

temperature for short periods

in the continental US, but

consulting the Certificate of

Analysis is recommended[2]

[3].

Atmosphere

Store under a dry, inert

atmosphere (e.g., argon or

nitrogen).

Container
Tightly sealed, light-resistant

container.

Environment
Store in a well-ventilated, dry

place.

Handling Protocols
Due to the absence of a specific Safety Data Sheet (SDS) for Ingol 7,8,12-triacetate 3-
phenylacetate, it is prudent to handle this compound with the care required for a substance of

unknown toxicity. General safe laboratory practices should be strictly followed.

3.1. Personal Protective Equipment (PPE)
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling larger quantities or

when creating aerosols.

3.2. General Handling Procedure

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment and reagents ready.

Weighing: If weighing the powder, do so in a chemical fume hood to avoid inhalation of dust

particles.

Dissolving: To prepare a stock solution, add the solvent to the vial containing the compound.

While specific solubility data is not available, related compounds are soluble in organic

solvents such as DMSO and ethanol. Sonication may be used to aid dissolution.

Aliquoting: For long-term use, it is recommended to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Cleanup: After handling, decontaminate all surfaces and equipment. Dispose of waste

according to institutional guidelines.

Experimental Protocols
4.1. Preparation of Stock Solutions

Equilibrate the vial of Ingol 7,8,12-triacetate 3-phenylacetate to room temperature before

opening.

Add the desired volume of solvent (e.g., DMSO) to the vial to achieve the target

concentration.
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Vortex or sonicate the solution until the compound is fully dissolved.

Store the stock solution at -20°C in tightly sealed, light-resistant vials.

4.2. General Cell Culture Protocol

Thaw the aliquoted stock solution at room temperature.

Dilute the stock solution to the desired final concentration in cell culture medium.

Add the diluted compound to the cell culture plates.

Incubate the cells for the desired period.

Perform the relevant cellular assays.

Visualizations
Logical Workflow for Handling Ingol 7,8,12-triacetate 3-phenylacetate
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Caption: Workflow for receiving, storing, and using the compound.
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Decision Tree for Storage Conditions

Intended Use Duration?

Long-term (> 1 month)

Long-term

Short-term (< 1 month)

Short-term

Store at -20°C in a sealed, 
light-resistant container.

Store at -20°C. 
May be kept at room temperature for brief periods.

Cell Membrane

Cytoplasm

Receptor Tyrosine Kinase

PI3K

Activates

Akt

Activates

Downstream Effectors 
(e.g., mTOR, GSK3β)

Activates

Cell Survival, Proliferation, Growth

Ingol 7,8,12-triacetate
3-phenylacetate

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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